Cas no 946276-98-8 (5-bromo-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide
• CAS No: 946276-98-8
• MF: C₁₃H₈BrF₂N₅O₂
• MW: 384.135727882385
• CID: 6374943
• PubChem ID: 27545895
• Update Time: 2025-07-25

5-bromo-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide
• 2-Furancarboxamide, 5-bromo-N-[[1-(3,4-difluorophenyl)-1H-tetrazol-5-yl]methyl]-
• 946276-98-8
• 5-bromo-N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}furan-2-carboxamide
• 5-bromo-N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)furan-2-carboxamide
• AKOS005001497
• F2070-1250

• Inchi： 1S/C13H8BrF2N5O2/c14-11-4-3-10(23-11)13(22)17-6-12-18-19-20-21(12)7-1-2-8(15)9(16)5-7/h1-5H,6H2,(H,17,22)
• InChI Key： SMMJCJUTGOYQGZ-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCC1N(C2=CC=C(F)C(F)=C2)N=NN=1)=O

Computed Properties

• Exact Mass: 382.98294g/mol
• Monoisotopic Mass: 382.98294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.84±0.1 g/cm3(Predicted)
• pka: 11.70±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-bromo-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide

Comprehensive Overview of 5-bromo-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide (CAS No. 946276-98-8)

The compound 5-bromo-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide (CAS No. 946276-98-8) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a furan-2-carboxamide backbone and a 3,4-difluorophenyl tetrazole moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel heterocyclic compounds like 5-bromo-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide has surged due to their versatility in medicinal chemistry. The presence of both bromine and fluorine atoms enhances its reactivity and bioavailability, making it a promising candidate for the development of targeted therapies. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

The synthesis of 946276-98-8 involves multi-step organic reactions, including amide coupling and tetrazole ring formation. Its molecular weight and logP value suggest favorable pharmacokinetic properties, which are critical for oral drug development. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structural integrity. These methods are essential for ensuring reproducibility in industrial and academic settings.

One of the most searched questions related to this compound is its potential application in cancer research. Preliminary studies indicate that derivatives of furan-2-carboxamide exhibit antiproliferative activity against certain cancer cell lines. While 5-bromo-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide is still under investigation, its mechanism of action may involve interference with cellular signaling pathways, a hot topic in oncology research.

Another area of interest is the compound's role in agrochemical innovation. The 3,4-difluorophenyl group is known to enhance the bioactivity of pesticides and herbicides. As sustainable agriculture gains traction, researchers are exploring eco-friendly alternatives, and 946276-98-8 could contribute to this effort. Its stability under environmental conditions makes it a viable candidate for further development.

From a computational chemistry perspective, 5-bromo-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide has been modeled using molecular docking simulations to predict its interactions with biological targets. These in silico studies are invaluable for accelerating drug discovery and reducing experimental costs. The compound's hydrogen bonding capacity and steric effects are key factors in these simulations.

In summary, 5-bromo-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide (CAS No. 946276-98-8) represents a fascinating intersection of chemistry and biology. Its potential applications in drug discovery, agrochemicals, and material science underscore its importance in modern research. As scientific inquiries into its properties continue, this compound may soon find its place in cutting-edge technologies and therapies.